Cas no 4821-19-6 (2,6-Dicyclohexylphenol)

2,6-Dicyclohexylphenol structure

2,6-Dicyclohexylphenol structure

Product Name:2,6-Dicyclohexylphenol

CAS No:4821-19-6

MF:C₁₈H₂₆O

MW:258.398445606232

CID:820943

Update Time:2026-04-29

2,6-Dicyclohexylphenol Chemical and Physical Properties

Names and Identifiers

- 2,6-Dicyclohexylphenol
- 2.6-DICYCLOHEXYLPHENOL
- 2,6-Bis(cyclohexyl)phenol
- 2,6-Dicyclohexyl-phenol
- 2-Oxy-1.3-dicyclohexyl-benzol
- phenol,2,6-dicyclohexyl

Computed Properties

Exact Mass: 258.19800

Experimental Properties

PSA: 20.23000
LogP: 5.48760

2,6-Dicyclohexylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D439310-500mg	2,6-Dicyclohexylphenol	4821-19-6		500mg	$207.00	2023-05-18
TRC	D439310-5g	2,6-Dicyclohexylphenol	4821-19-6		5g	$1642.00	2023-05-18
Enamine	EN300-93918-0.05g	2,6-dicyclohexylphenol	4821-19-6	95.0%	0.05g	$97.0	2025-02-19
Enamine	EN300-93918-0.1g	2,6-dicyclohexylphenol	4821-19-6	95.0%	0.1g	$144.0	2025-02-19
Enamine	EN300-93918-0.25g	2,6-dicyclohexylphenol	4821-19-6	95.0%	0.25g	$206.0	2025-02-19
Enamine	EN300-93918-0.5g	2,6-dicyclohexylphenol	4821-19-6	95.0%	0.5g	$391.0	2025-02-19
Enamine	EN300-93918-1.0g	2,6-dicyclohexylphenol	4821-19-6	95.0%	1.0g	$513.0	2025-02-19
Enamine	EN300-93918-2.5g	2,6-dicyclohexylphenol	4821-19-6	95.0%	2.5g	$1008.0	2025-02-19
Enamine	EN300-93918-5.0g	2,6-dicyclohexylphenol	4821-19-6	95.0%	5.0g	$1488.0	2025-02-19
Enamine	EN300-93918-10.0g	2,6-dicyclohexylphenol	4821-19-6	95.0%	10.0g	$2209.0	2025-02-19

2,6-Dicyclohexylphenol Production Method

2,6-Dicyclohexylphenol Related Literature

1. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
2. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols

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